86-00-0

2-Nitrobiphenyl

In Stock

• CAS RN:
• 86-00-0

• Formula:
• C12H9NO2

• InChI:
• InChI=1S/C12H9NO2/c14-13(15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H

• InChIKey:
• YOJKKXRJMXIKSR-UHFFFAOYSA-N

• Gold to tan crystals or brown solid. (NTP, 1992)

1,4-Dihydroxy-5-methoxy-2-methylanthracene-9,10-dione

Usually In Stock

• CAS RN:
• 71786-00-0

• Formula:
• C16H12O5

• InChI:
• InChI=1S/C16H12O5/c1-7-6-9(17)12-13(14(7)18)15(19)8-4-3-5-10(21-2)11(8)16(12)20/h3-6,17-18H,1-2H3

• InChIKey:
• YTYGCAMPADDVCW-UHFFFAOYSA-N

• 1,4-Dihydroxy-5-methoxy-2-methylanthracene-9,10-dione is a useful research compound. Its molecular formula is C16H12O5 and its molecular weight is 284.26 g/mol. The purity is usually 95%.

1-(2,2,2-Trifluoroethyl)piperidine-3-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 50586-00-0

• Formula:
• C8H13ClF3NO2

• InChI:
• InChI=1S/C8H12F3NO2.ClH/c9-8(10,11)5-12-3-1-2-6(4-12)7(13)14;/h6H,1-5H2,(H,13,14);1H

• InChIKey:
• PKHVDKLUQDSIMY-UHFFFAOYSA-N

• 1-(2,2,2-Trifluoroethyl)piperidine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C8H13ClF3NO2 and its molecular weight is 247.64 g/mol. The purity is usually 95%.

2(5H)-Furanone, 3,4-dichloro-5-(2-propynyloxy)-

Usually In Stock

• CAS RN:
• 50386-00-0

• Formula:
• C7H4Cl2O3

• InChI:
• InChI=1S/C7H4Cl2O3/c1-2-3-11-7-5(9)4(8)6(10)12-7/h1,7H,3H2

• InChIKey:
• RMOINVJTNRNDPD-UHFFFAOYSA-N

• 2(5H)-Furanone, 3,4-dichloro-5-(2-propynyloxy)- is a useful research compound. Its molecular formula is C7H4Cl2O3 and its molecular weight is 207.01 g/mol. The purity is usually 95%.

4-(2-Aminopropyl)benzonitrile hydrochloride

In Stock

• CAS RN:
• 92986-00-0

• Formula:
• C10H13ClN2

• InChI:
• InChI=1S/C10H12N2.ClH/c1-8(12)6-9-2-4-10(7-11)5-3-9;/h2-5,8H,6,12H2,1H3;1H

• InChIKey:
• FULCSNRQLUTDMH-UHFFFAOYSA-N

• 4-(2-Aminopropyl)benzonitrile hydrochloride is a useful research compound. Its molecular formula is C10H13ClN2 and its molecular weight is 196.68. The purity is usually 95%.

3-(1,3-Dioxan-2-YL)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898786-00-0

• Formula:
• C13H15FO3

• InChI:
• InChI=1S/C13H15FO3/c14-11-4-1-3-10(9-11)12(15)5-6-13-16-7-2-8-17-13/h1,3-4,9,13H,2,5-8H2

• InChIKey:
• SJDWASFVSWYNDN-UHFFFAOYSA-N

• 3-(1,3-Dioxan-2-YL)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C13H15FO3 and its molecular weight is 238.25 g/mol. The purity is usually 95%.

9,10-Anthracenedione, 3,5,8-trihydroxy-1-methyl-

Usually In Stock

• CAS RN:
• 144686-00-0

• Formula:
• C15H10O5

• InChI:
• InChI=1S/C15H10O5/c1-6-4-7(16)5-8-11(6)15(20)13-10(18)3-2-9(17)12(13)14(8)19/h2-5,16-18H,1H3

• InChIKey:
• KODJTIOEJGOFJL-UHFFFAOYSA-N

• 9,10-Anthracenedione, 3,5,8-trihydroxy-1-methyl- is a useful research compound. Its molecular formula is C15H10O5 and its molecular weight is 270.24 g/mol. The purity is usually 95%.

Thiourea, N-(5-methyl-2-pyridinyl)-N'-(2-phenylethyl)-

Usually In Stock

• CAS RN:
• 149486-00-0

• Formula:
• C15H17N3S

• InChI:
• InChI=1S/C15H17N3S/c1-12-7-8-14(17-11-12)18-15(19)16-10-9-13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H2,16,17,18,19)

• InChIKey:
• FTLVKPIQAUANGB-UHFFFAOYSA-N

• Thiourea, N-(5-methyl-2-pyridinyl)-N'-(2-phenylethyl)- is a useful research compound. Its molecular formula is C15H17N3S and its molecular weight is 271.4 g/mol. The purity is usually 95%.

N-[(S)-[(1r)-1-{[(Benzyloxy)carbonyl]amino}-2-Phenylethyl](Hydroxy)phosphoryl]-L-Leucyl-L-Alanine

• CAS RN:
• 110786-00-0

• Formula:
• C25H34N3O7P

• InChI:
• InChI=1S/C25H34N3O7P/c1-17(2)14-21(23(29)26-18(3)24(30)31)28-36(33,34)22(15-19-10-6-4-7-11-19)27-25(32)35-16-20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3,(H,26,29)(H,27,32)(H,30,31)(H2,28,33,34)/t18-,21-,22+/m0/s1

• InChIKey:
• PREBTZMCCRSQJI-YUXAGFNASA-N

• N-[(S)-[(1r)-1-{[(Benzyloxy)carbonyl]amino}-2-Phenylethyl](Hydroxy)phosphoryl]-L-Leucyl-L-Alanine, also known as N-[(S)-[(1r)-1-{[(Benzyloxy)carbonyl]amino}-2-Phenylethyl](Hydroxy)phosphoryl]-L-Leucyl-L-Alanine, is a useful research compound. Its molecular formula is C25H34N3O7P and its molecular weight is 519.5 g/mol. The purity is usually 95%.

N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide

In Stock

• CAS RN:
• 393586-00-0

• Formula:
• C31H27FN6O5S2

• InChI:
• InChI=1S/C31H27FN6O5S2/c1-41-24-7-3-6-21(29(24)42-2)23-16-22(26-9-5-15-44-26)36-38(23)28(39)18-45-31-35-34-27(17-33-30(40)25-8-4-14-43-25)37(31)20-12-10-19(32)11-13-20/h3-15,23H,16-18H2,1-2H3,(H,33,40)

• InChIKey:
• NECOXSYREPJSGL-UHFFFAOYSA-N

• N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C31H27FN6O5S2 and its molecular weight is 646.71. The purity is usually 95%.

N1-cyclohexyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872986-00-0

• Formula:
• C21H31N3O6S

• InChI:
• InChI=1S/C21H31N3O6S/c1-15-13-17(9-10-18(15)29-2)31(27,28)24-11-6-12-30-19(24)14-22-20(25)21(26)23-16-7-4-3-5-8-16/h9-10,13,16,19H,3-8,11-12,14H2,1-2H3,(H,22,25)(H,23,26)

• InChIKey:
• BOBJDFJOYIXEQJ-UHFFFAOYSA-N

• N1-cyclohexyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H31N3O6S and its molecular weight is 453.55. The purity is usually 95%.

3-(3-chloro-4-fluorophenyl)-1-(2,5-dimethylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 893786-00-0

• Formula:
• C25H18ClFN2O2S

• InChI:
• InChI=1S/C25H18ClFN2O2S/c1-14-7-8-15(2)16(11-14)13-28-22-18-5-3-4-6-21(18)32-23(22)24(30)29(25(28)31)17-9-10-20(27)19(26)12-17/h3-12H,13H2,1-2H3

• InChIKey:
• CVBYCDWCAMYUPG-UHFFFAOYSA-N

• 3-(3-chloro-4-fluorophenyl)-1-(2,5-dimethylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H18ClFN2O2S and its molecular weight is 464.94. The purity is usually 95%.

N-(2-oxo-2-(2-phenylmorpholino)ethyl)-2-(m-tolyl)acetamide

In Stock

• CAS RN:
• 953986-00-0

• Formula:
• C21H24N2O3

• InChI:
• InChI=1S/C21H24N2O3/c1-16-6-5-7-17(12-16)13-20(24)22-14-21(25)23-10-11-26-19(15-23)18-8-3-2-4-9-18/h2-9,12,19H,10-11,13-15H2,1H3,(H,22,24)

• InChIKey:
• TUZFNYGRUCXOHJ-UHFFFAOYSA-N

• N-(2-oxo-2-(2-phenylmorpholino)ethyl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.434. The purity is usually 95%.

4,6-dichloro-5-methoxy-2-methylPyrimidine

In Stock

• CAS RN:
• 851986-00-0

• Formula:
• C6H6Cl2N2O

• InChI:
• InChI=1S/C6H6Cl2N2O/c1-3-9-5(7)4(11-2)6(8)10-3/h1-2H3

• InChIKey:
• QGDCAAAIQWLPLQ-UHFFFAOYSA-N

• 4,6-dichloro-5-methoxy-2-methylPyrimidine is a useful research compound. Its molecular formula is C6H6Cl2N2O and its molecular weight is 193.03. The purity is usually 95%.

Phrixotoxin 3

In Stock

• CAS RN:
• 880886-00-0

• Formula:
• C176H269N51O48S6

• InChI:
• InChI=1S/C176H269N51O48S6/c1-11-91(10)141(174(274)275)225-150(250)108(52-53-132(183)231)203-153(253)114(67-93-48-50-96(230)51-49-93)208-145(245)104(41-21-26-56-179)202-163(263)125-82-277-280-85-128-168(268)222-126-83-278-276-81-124(218-142(242)99(182)70-137(236)237)165(265)205-110(63-87(2)3)143(243)195-78-136(235)196-113(66-92-33-13-12-14-34-92)152(252)206-111(64-88(4)5)151(251)210-115(68-94-76-193-100-37-17-15-35-97(94)100)154(254)198-105(42-22-27-57-180)148(248)219-127(166(266)215-121(73-135(186)234)173(273)227-62-32-47-131(227)170(270)217-123(80-229)162(262)211-117(71-133(184)232)156(256)213-120(75-139(240)241)159(259)200-106(149(249)220-128)43-23-28-58-181)84-279-281-86-129(223-171(271)140(90(8)9)224-160(260)112(65-89(6)7)207-157(257)118(72-134(185)233)214-169(269)130-46-31-61-226(130)172(272)109(204-164(126)264)45-30-60-192-176(189)190)167(267)216-122(79-228)161(261)201-107(44-29-59-191-175(187)188)144(244)197-102(39-19-24-54-177)147(247)212-119(74-138(238)239)158(258)199-103(40-20-25-55-178)146(246)209-116(155(255)221-125)69-95-77-194-101-38-18-16-36-98(95)101/h12-18,33-38,48-51,76-77,87-91,99,102-131,140-141,193-194,228-230H,11,19-32,39-47,52-75,78-86,177-182H2,1-10H3,(H2,183,231)(H2,184,232)(H2,185,233)(H2,186,234)(H,195,243)(H,196,235)(H,197,244)(H,198,254)(H,199,258)(H,200,259)(H,201,261)(H,202,263)(H,203,253)(H,204,264)(H,205,265)(H,206,252)(H,207,257)(H,208,245)(H,209,246)(H,210,251)(H,211,262)(H,212,247)(H,213,256)(H,214,269)(H,215,266)(H,216,267)(H,217,270)(H,218,242)(H,219,248)(H,220,249)(H,221,255)(H,222,268)(H,223,271)(H,224,260)(H,225,250)(H,236,237)(H,238,239)(H,240,241)(H,274,275)(H4,187,188,191)(H4,189,190,192)

• InChIKey:
• SOKDRDMJNDICMO-UHFFFAOYSA-N

• A 34 amino-acids peptide with 3 disulfide bridges , synthetic, initially isolated from the venom of the Chilean copper tarantula Phrixotrichus auratus, also known as Paraphysa scrofa.
  Phrixotoxin-3 (PaurTx3) inhibits Nav1.1, Nav1.2, Nav1.3, Nav1.4 and Nav1.5 with respective IC50 values of 610 nM, 0.6 nM, 42 nM, 288 nM and 72 nM. It is thus considered as one of the most potent and almost selective modulator of Nav1.2. channels.
  Effective voltage-gated sodium channels blocker
  

Unii-AW1uye6Q9I

Usually In Stock

• CAS RN:
• 123286-00-0

• Formula:
• C51H72N5O10P

• InChI:
• InChI=1S/C51H72N5O10P/c1-10-47(60)27-32-28-50(46(59)64-9,40-34(19-23-55(29-32)30-47)33-17-14-15-18-37(33)52-40)36-25-35-38(26-39(36)63-8)54(7)43-49(35)21-24-56-22-16-20-48(11-2,42(49)56)44(57)51(43,61)45(58)53-41(31(5)6)67(62,65-12-3)66-13-4/h14-18,20,25-26,31-32,41-44,52,57,60-61H,10-13,19,21-24,27-30H2,1-9H3,(H,53,58)/t32-,41-,42-,43+,44+,47-,48+,49+,50-,51-/m0/s1

• InChIKey:
• BOELCLFVOBIXIF-MAKKXPIGSA-N

• Vinfosiltine is an aminophosphonate derivative of a vinca alkaloid with potential antineoplastic activity. Vinfosiltine exerts its antineoplastic action just like its parent compound, vinblastine, by immobilizing tubulin molecules, thereby interrupting microtubule assembly/disassembly dynamics. As a result, vinfosiltine prevents mitotic spindle formation and leads to cell cycle arrest in metaphase.

1-((4-chlorophenyl)sulfonyl)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)pyrrolidine-2-carboxamide

In Stock

• CAS RN:
• 1048386-00-0

• Formula:
• C20H18ClN3O5S

• InChI:
• InChI=1S/C20H18ClN3O5S/c1-23-19(26)15-9-6-13(11-16(15)20(23)27)22-18(25)17-3-2-10-24(17)30(28,29)14-7-4-12(21)5-8-14/h4-9,11,17H,2-3,10H2,1H3,(H,22,25)

• InChIKey:
• IPCORDDNUUCGLK-UHFFFAOYSA-N

• 1-((4-chlorophenyl)sulfonyl)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C20H18ClN3O5S and its molecular weight is 447.89. The purity is usually 95%.

2,5-Bis((4-methoxybenzyl)oxy)pyridin-4(1H)-one

Usually In Stock

• CAS RN:
• 1632286-00-0

• Formula:
• C21H21NO5

• InChI:
• InChI=1S/C21H21NO5/c1-24-17-7-3-15(4-8-17)13-26-20-12-22-21(11-19(20)23)27-14-16-5-9-18(25-2)10-6-16/h3-12H,13-14H2,1-2H3,(H,22,23)

• InChIKey:
• LTGVAGVIYGIQPC-UHFFFAOYSA-N

• 2,5-Bis((4-methoxybenzyl)oxy)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.4 g/mol. The purity is usually 95%.

3-((4-Iodo-1H-pyrazol-1-yl)methyl)pyridine

In Stock

• CAS RN:
• 1187386-00-0

• Formula:
• C9H8IN3

• InChI:
• InChI=1S/C9H8IN3/c10-9-5-12-13(7-9)6-8-2-1-3-11-4-8/h1-5,7H,6H2

• InChIKey:
• CYDDDZSHUDUZPN-UHFFFAOYSA-N

• 3-((4-Iodo-1H-pyrazol-1-yl)methyl)pyridine is a useful research compound. Its molecular formula is C9H8IN3 and its molecular weight is 285.08 g/mol. The purity is usually 95%.

N,N-Bis(2-methylbenzyl)-1-(piperidin-2-yl)methanamine hydrochloride

Usually In Stock

• CAS RN:
• 1289386-00-0

• Formula:
• C22H31ClN2

• InChI:
• InChI=1S/C22H30N2.ClH/c1-18-9-3-5-11-20(18)15-24(17-22-13-7-8-14-23-22)16-21-12-6-4-10-19(21)2;/h3-6,9-12,22-23H,7-8,13-17H2,1-2H3;1H

• InChIKey:
• YFXFBRIUOOKHRT-UHFFFAOYSA-N

• N,N-Bis(2-methylbenzyl)-1-(piperidin-2-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C22H31ClN2 and its molecular weight is 358.95. The purity is usually 95%.

tert-butyl (2R)-2-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate

Usually In Stock

• CAS RN:
• 2227686-00-0

• Formula:
• C12H21N5O2

• InChI:
• InChI=1S/C12H21N5O2/c1-12(2,3)19-11(18)17-7-5-6-8(17)9-14-10(13)16(4)15-9/h8H,5-7H2,1-4H3,(H2,13,14,15)/t8-/m1/s1

• InChIKey:
• WSBNRKHMRURKBR-MRVPVSSYSA-N

• Tert-butyl (2R)-2-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C12H21N5O2 and its molecular weight is 267.333. The purity is usually 95%.

3-[2-[4-(3-Tert-butyl-6-oxopyridazin-1-yl)piperidin-1-yl]-2-oxoethyl]-5,6-dimethylpyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379986-00-0

• Formula:
• C21H29N5O3

• InChI:
• InChI=1S/C21H29N5O3/c1-14-15(2)22-13-25(20(14)29)12-19(28)24-10-8-16(9-11-24)26-18(27)7-6-17(23-26)21(3,4)5/h6-7,13,16H,8-12H2,1-5H3

• InChIKey:
• RSGVPUQRGZDWMO-UHFFFAOYSA-N

• 3-[2-[4-(3-Tert-butyl-6-oxopyridazin-1-yl)piperidin-1-yl]-2-oxoethyl]-5,6-dimethylpyrimidin-4-one is a useful research compound. Its molecular formula is C21H29N5O3 and its molecular weight is 399.495. The purity is usually 95%.